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Compound of Interest

Compound Name: MS645

Cat. No.: B2760879 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of MS645, a product identified as Mohawk Finishing Product M645-6046. The following

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Identification and Composition
MS645 is a mixture containing iron oxide and a proprietary ingredient. The primary health

hazards are associated with inhalation of dust and ingestion.

Component
Concentration (Wt.
%)

CAS Number
GHS Hazard
Classifications

Iron Oxide 25 - 40% 1309-37-1 Not Classified

Proprietary Ingredient 1.0 - 2.5% Proprietary
GHS07: Harmful if

swallowed (H302)[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling MS645 to minimize exposure. The

following table summarizes the recommended equipment.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Respiratory NIOSH-approved respirator

Recommended when

ventilation is inadequate or

when dust is generated.

Eyes/Face
Safety glasses with side-

shields or goggles

A face shield may be required

for tasks with a high risk of

splashing or dust generation.

Hands
Chemically impervious

protective gloves

Inspect gloves for tears or

holes before use.

Body Lab coat, apron, or coveralls

Body protection should be

selected based on the

potential for skin contact.

Feet Closed-toe shoes
Required for all laboratory

work.

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Handling:

Ensure adequate ventilation to keep airborne concentrations of dust low.

Avoid generating dust during handling.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Avoid contact with eyes, skin, and clothing.[2]

Storage:

Store in a cool, dry, and well-ventilated area.
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Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

[2]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures immediately.

Spill Response:

Evacuate and Secure: Evacuate unnecessary personnel from the spill area and ensure

proper ventilation.

Containment: Prevent the spilled material from entering drains or waterways.

Clean-up:

Wear appropriate PPE.

For dry spills, carefully scoop or sweep up the material, avoiding dust generation. A

vacuum with a HEPA filter is recommended for final cleanup.

Place the collected material into a sealed, labeled container for disposal.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing

and wash it before reuse.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[1]
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Disposal Plan
Dispose of MS645 and any contaminated materials in accordance with all applicable local,

state, and federal regulations.[2] It may be necessary to dispose of this material as a

hazardous waste. Contact your institution's environmental health and safety department for

specific guidance.

Safe Handling and Disposal Workflow
The following diagram outlines the key steps for the safe handling and disposal of MS645.
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Handling Protocol

Spill Response

Disposal Protocol

Preparation:
- Review SDS

- Wear appropriate PPE

Handling:
- Use in a well-ventilated area

- Avoid generating dust

Storage:
- Keep container tightly closed

- Store in a cool, dry place
Spill Detected

Collect Waste:
- MS645 residue

- Contaminated materials

Evacuate and Secure Area

Contain Spill

Clean-up:
- Use appropriate PPE
- Avoid dust generation

Waste from cleanup

Seal in Labeled Container

Dispose according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling, spill response, and disposal of MS645.
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Experimental Protocols and Signaling Pathways
Searches for "MS645" did not yield any information related to its use in experimental research,

such as specific laboratory protocols or its effects on signaling pathways. The available data

indicates that MS645 is a commercial finishing product and not a chemical entity typically used

in academic or pharmaceutical research and development. Therefore, information on

experimental methodologies and biological pathways is not applicable to this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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